Cas no 1803603-53-3 ((4-fluoro-1,1-dioxo-1λ?-thian-4-yl)methanesulfonyl chloride)
(4-fluoro-1,1-dioxo-1λ?-thian-4-yl)methanesulfonyl chloride Chemical and Physical Properties
Names and Identifiers
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- (4-fluoro-1,1-dioxidotetrahydro-2H-thiopyran-4-yl)methanesulfonyl chloride
- (4-fluoro-1,1-dioxo-1λ?-thian-4-yl)methanesulfonyl chloride
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- MDL: MFCD28506054
- Inchi: 1S/C6H12ClFO4S2/c7-14(11,12)5-6(8)1-3-13(9,10)4-2-6/h9-10H,1-5H2/p-2
- InChI Key: SDGDSXGLVYSWPV-UHFFFAOYSA-L
- SMILES: C(C1(F)CCS([O-])([O-])CC1)S(Cl)(=O)=O
(4-fluoro-1,1-dioxo-1λ?-thian-4-yl)methanesulfonyl chloride Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-214603-0.05g |
(4-fluoro-1,1-dioxo-1lambda6-thian-4-yl)methanesulfonyl chloride |
1803603-53-3 | 95% | 0.05g |
$365.0 | 2023-09-16 | |
| Enamine | EN300-214603-0.1g |
(4-fluoro-1,1-dioxo-1lambda6-thian-4-yl)methanesulfonyl chloride |
1803603-53-3 | 95% | 0.1g |
$546.0 | 2023-09-16 | |
| Enamine | EN300-214603-0.25g |
(4-fluoro-1,1-dioxo-1lambda6-thian-4-yl)methanesulfonyl chloride |
1803603-53-3 | 95% | 0.25g |
$779.0 | 2023-09-16 | |
| Enamine | EN300-214603-0.5g |
(4-fluoro-1,1-dioxo-1lambda6-thian-4-yl)methanesulfonyl chloride |
1803603-53-3 | 95% | 0.5g |
$1225.0 | 2023-09-16 | |
| Enamine | EN300-214603-1.0g |
(4-fluoro-1,1-dioxo-1lambda6-thian-4-yl)methanesulfonyl chloride |
1803603-53-3 | 95% | 1g |
$0.0 | 2023-06-08 | |
| Enamine | EN300-214603-2.5g |
(4-fluoro-1,1-dioxo-1lambda6-thian-4-yl)methanesulfonyl chloride |
1803603-53-3 | 95% | 2.5g |
$3080.0 | 2023-09-16 | |
| Enamine | EN300-214603-5.0g |
(4-fluoro-1,1-dioxo-1lambda6-thian-4-yl)methanesulfonyl chloride |
1803603-53-3 | 95% | 5.0g |
$4557.0 | 2023-02-22 | |
| Enamine | EN300-214603-10.0g |
(4-fluoro-1,1-dioxo-1lambda6-thian-4-yl)methanesulfonyl chloride |
1803603-53-3 | 95% | 10.0g |
$6758.0 | 2023-02-22 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBTEN11649-100MG |
(4-fluoro-1,1-dioxo-1λ?-thian-4-yl)methanesulfonyl chloride |
1803603-53-3 | 95% | 100MG |
¥ 1,742.00 | 2023-04-14 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBTEN11649-250MG |
(4-fluoro-1,1-dioxo-1λ?-thian-4-yl)methanesulfonyl chloride |
1803603-53-3 | 95% | 250MG |
¥ 2,785.00 | 2023-04-14 |
(4-fluoro-1,1-dioxo-1λ?-thian-4-yl)methanesulfonyl chloride Related Literature
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L. Di Michele,D. Fiocco,F. Varrato,E. Eiser,G. Foffi Soft Matter, 2014,10, 3633-3648
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Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
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Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
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H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
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Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
Additional information on (4-fluoro-1,1-dioxo-1λ?-thian-4-yl)methanesulfonyl chloride
Introduction to (4-fluoro-1,1-dioxo-1λ?-thian-4-yl)methanesulfonyl chloride (CAS No. 1803603-53-3)
(4-fluoro-1,1-dioxo-1λ?-thian-4-yl)methanesulfonyl chloride is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound, identified by its CAS number 1803603-53-3, is a key intermediate in the synthesis of various bioactive molecules. Its unique structural features, including a fluorine substituent and a dioxothiane core, make it particularly valuable for the development of innovative therapeutic agents.
The< strong> fluorine atom in the molecule's structure plays a crucial role in modulating its pharmacological properties. Fluorinated compounds are widely recognized for their enhanced metabolic stability, improved binding affinity to biological targets, and increased bioavailability. These attributes have made fluorine-containing molecules indispensable in modern drug design. The presence of the< strong> dioxothiane moiety further contributes to the compound's versatility, enabling it to serve as a versatile building block in synthetic chemistry.
In recent years, there has been a surge in research focused on developing novel therapeutic strategies targeting various diseases. Among these, cancer remains a major global health challenge. The< strong> methanesulfonyl chloride functional group in this compound is particularly relevant in this context, as it can be used to introduce sulfonyl groups into biologically active molecules. These sulfonyl groups have been shown to enhance the potency and selectivity of drugs targeting enzymes and receptors involved in cancer progression.
One of the most exciting applications of< strong> (4-fluoro-1,1-dioxo-1λ?-thian-4-yl)methanesulfonyl chloride is in the synthesis of kinase inhibitors. Kinases are enzymes that play a critical role in cell signaling pathways, and their dysregulation is often associated with cancer and other diseases. By incorporating this compound into drug candidates, researchers aim to develop kinase inhibitors that are more effective and have fewer side effects compared to existing treatments. Preliminary studies have shown promising results in vitro, suggesting that derivatives of this compound may exhibit potent inhibitory activity against specific kinases.
The< strong> dioxothiane core of the molecule also offers opportunities for further functionalization, allowing chemists to tailor its properties for specific applications. For instance, researchers have explored modifying the< strong> fluorine substituent to achieve different pharmacological effects. This flexibility makes< strong> (4-fluoro-1,1-dioxo-1λ?-thian-4-yl)methanesulfonyl chloride a valuable tool for medicinal chemists seeking to develop new drug candidates.
In addition to its applications in oncology, this compound has potential uses in other therapeutic areas. For example, it can be employed in the synthesis of antimicrobial agents. The< strong> methanesulfonyl chloride group can be used to introduce sulfonamide functionalities, which are known to have broad-spectrum antimicrobial activity. Researchers are exploring derivatives of this compound as potential treatments for drug-resistant bacterial infections.
The development of< strong> (4-fluoro-1,1-dioxo-1λ?-thian-4-yl)methanesulfonyl chloride-based drugs also highlights the importance of computational chemistry and high-throughput screening techniques. These methods allow researchers to rapidly evaluate the potential of various molecular structures before moving on to more costly and time-consuming experimental studies. By leveraging computational tools, scientists can identify promising candidates for further optimization and development.
The synthesis of< strong> (4-fluoro-1,1-dioxo-1λ?-thian-4-yl)methanesulfonyl chloride involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advances in synthetic methodologies have made it possible to produce this compound on a larger scale, facilitating its use in industrial applications. Researchers continue to refine synthetic routes to improve efficiency and reduce costs, making it more accessible for pharmaceutical development.
The growing interest in fluorinated compounds has also spurred innovation in analytical techniques for their characterization. Techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography are essential for confirming the structure and purity of< strong> (4-fluoro-1,1-dioxo-1λ?-thian-4-yl)methanesulfonyl chloride. These tools provide detailed insights into the molecular structure and interactions with biological targets, which are critical for understanding its pharmacological effects.
In conclusion,< strong>(4-fluoro-1,1-dioxo-1λ?-thian-4-yl)methanesulfonyl chloride(CAS No. 1803603-53-3) is a versatile and highly valuable intermediate in pharmaceutical research. Its unique structural features make it an excellent candidate for developing novel therapeutic agents targeting various diseases. The ongoing research into its applications in oncology, antimicrobial therapy, and other areas underscores its importance in advancing drug discovery efforts worldwide.
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